957-75-5

5-Bromouridine

In Stock

• CAS RN:
• 957-75-5

• Formula:
• C9H11BrN2O6

• InChI:
• InChI=1S/C9H11BrN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6-,8-/m1/s1

• InChIKey:
• AGFIRQJZCNVMCW-UAKXSSHOSA-N

• 5-Bromouridine is a brominated analog of the nucleoside uridine. It can be incorporated into RNA and subsequently detected by antibodies against bromodeoxyuridine. 5-Bromouridine decreases the viability of HL-60 and MOLT-4 cells (LC50s = 10 and 20 μM, respectively). It induces apoptosis and halts the cell cycle at the S phase in HL-60 cells. It is photoreactive, and UV irradiation has been used to cross-link RNA containing 5-bromouridine to proteins in the study of of RNA-protein interactions. 5-Bromouridine can also be incorporated into RNA using 5-bromouridine 5’-triphosphate.
  5-bromouridine is a uridine having a bromo substituent at the 5-position. It has a role as a mutagen.
  

DELTA8-Tetrahydrocannabinol

In Stock

• CAS RN:
• 5957-75-5

• Formula:
• C21H30O2

• InChI:
• InChI=1S/C21H30O2/c1-5-6-7-8-15-12-18(22)20-16-11-14(2)9-10-17(16)21(3,4)23-19(20)13-15/h9,12-13,16-17,22H,5-8,10-11H2,1-4H3/t16-,17-/m1/s1

• InChIKey:
• HCAWPGARWVBULJ-IAGOWNOFSA-N

• Δ8-THC is an analytical reference standard categorized as a phytocannabinoid. Δ8-THC is regulated as a Schedule I compound in the United States. This product is intended for research and forensic applications.
  Δ8-THC (CRM) is a certified reference material that is categorized as a phytocannabinoid. Δ8-THC is regulated as a Schedule I compound in the United States. Δ8-THC (exempt preparation) (CRM) is provided as a DEA exempt preparation. This product is intended for research and forensic applications.
  Delta-8-Tetrahydrocannabinol is an analogue of tetrahydrocannabinol (THC) with antiemetic, anxiolytic, appetite-stimulating, analgesic, and neuroprotective properties. Delta-8-tetrahydrocannabinol (delta-8-THC) binds to the cannabinoid G-protein coupled receptor CB1, located in the central nervous system;  CB1 receptor activation inhibits adenyl cyclase, increase...